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Compound of Interest

Compound Name: mPEGA45-diol

Cat. No.: B14013095

This document provides essential safety and logistical information for the proper disposal of
mPEG45-diol, ensuring compliance with safety regulations and environmental responsibility.
The following procedures are designed for researchers, scientists, and drug development
professionals to handle and dispose of this chemical safely.

Immediate Safety and Handling Precautions

Before handling mPEG45-diol, it is crucial to be familiar with its potential hazards. According to
its Safety Data Sheet (SDS), mPEG45-diol is classified with several hazards that necessitate
careful handling to avoid exposure.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling mPEG45-
diol to minimize exposure risk.[1]

Eye Protection: Safety goggles with side-shields are required.[1]

Hand Protection: Wear protective gloves.[1]

Skin and Body Protection: Impervious clothing should be worn to prevent skin contact.[1]

Respiratory Protection: Use a suitable respirator, especially in areas with inadequate
ventilation.[1]

Engineering Controls: Work in a well-ventilated area. An accessible safety shower and eye
wash station must be available.[1]
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First Aid Measures:

 In case of eye contact: Immediately flush eyes with large amounts of water for several
minutes, removing contact lenses if present and easy to do so. Seek prompt medical
attention.[1]

 In case of skin contact: Wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse.[1]

e If inhaled: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[1]

« If swallowed: Rinse the mouth with water. Do not induce vomiting and seek immediate
medical attention.[1]

Hazard Summary Table

The following table summarizes the hazard information for mPEG45-diol as per the Globally
Harmonized System (GHS) classification.[1]

Hazard Precautionary
. GHS Category Hazard Statement
Classification Statement Codes
) P264, P270,
o H302: Harmful if
Acute Toxicity, Oral Category 4 P301+P312, P330,
swallowed.
P501
) P264, P280,
Skin H315: Causes skin
) o Category 2 o P302+P352,
Corrosion/Irritation irritation.

P332+P313, P362

. i P264, P280,
Serious Eye H319: Causes serious
o Category 2A o P305+P351+P338,
Damage/Irritation eye irritation.
P337+P313
Specific Target Organ P261, P271,
Toxicity, Single H335: May cause P304+P340, P312,
] Category 3 ) o
Exposure (Respiratory respiratory irritation. P403+P233, P405,
Irritation) P501
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Step-by-Step Disposal Protocol

While polyethylene glycol (PEG) compounds like mPEG45-diol are generally considered
biodegradable and not hazardous waste, proper disposal is crucial to protect the environment
and comply with regulations.[2][3] Do not pour mPEG45-diol down the drain or into waterways.

[4]
1. Assess for Contamination:

o Determine if the mPEGA45-diol waste is contaminated with any hazardous substances (e.g.,
heavy metals, solvents).[4]

« |If contaminated with hazardous materials, the waste must be treated as hazardous waste
and disposed of according to your institution's hazardous waste management guidelines and
local regulations.[4]

2. Uncontaminated mPEG45-diol Disposal:

o For small quantities of uncontaminated mPEG45-diol, the recommended method is to
prepare it for solid waste disposal.

e Mix the unused mPEG45-diol with an inert and non-combustible absorbent material such as
sand or cat litter.[3][5] This prevents accidental ingestion by wildlife and makes the
substance less appealing.[5]

e Place the mixture in a sealed, leak-proof plastic bag or container.[5]

o Dispose of the sealed container in the regular trash, unless your local regulations specify
otherwise.

3. Large Quantities or Institutional Procedures:
o For larger quantities, it is best to contact a licensed chemical waste disposal contractor.[2][6]

o Store the waste mPEG45-diol in clearly labeled, sealed containers until collection.[2][4] The
label should include "Hazardous Waste," your organization's name and address, and the
accumulation start date if required by local regulations.[4]
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Always adhere to your institution's specific waste disposal protocols and local, state, and
federal regulations.

N

. Container Disposal:

Thoroughly rinse the empty mPEG45-diol container with water.

Scratch out or remove all personal and chemical information from the label.[5]

The cleaned and de-identified container can then be recycled or disposed of in the regular
trash.[5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
mPEG45-diol.
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Start: mPEG45-diol Waste

Assess for Contamination with Hazardous Substances

Is it Contaminated?

Yes No

Treat as Hazardous Waste

Follow Institutional Protocols Yes No

Mix with Inert Material (e.g., Sand, Cat Litter)

{ Contact Licensed Waste Disposal Contractor

Place in a Sealed, Leak-Proof Container

\

Dispose in Regular Trash (Check Local Regulations)

End of Disposal Process

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of mPEG45-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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